Cas no 99719-10-5 (Benzenethiol, 5-amino-2-chloro-4-fluoro-)

• Product Name: Benzenethiol, 5-amino-2-chloro-4-fluoro-
• CAS No: 99719-10-5
• MF: C₆H₅ClFNS
• MW: 177.627002477646
• CID: 750118
• PubChem ID: 11019406
• Update Time: 2025-04-19

Benzenethiol, 5-amino-2-chloro-4-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 5-amino-2-chloro-4-fluoro-
• 5-amino-2-chloro-4-fluorobenzenethiol
• DTXSID70452077
• 5-amino-2-chloro-4-fluoro-thiophenol
• SCHEMBL7798913
• 5-amino-2-chloro-4-fluorothiophenol
• 99719-10-5
• 4-chloro-2-fluoro-5-mercaptoaniline
• RZBYHILVAYXNPG-UHFFFAOYSA-N

• Inchi： 1S/C6H5ClFNS/c7-3-1-4(8)5(9)2-6(3)10/h1-2,10H,9H2
• InChI Key： RZBYHILVAYXNPG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1S)N)F

Computed Properties

• Exact Mass: 176.9815262g/mol
• Monoisotopic Mass: 176.9815262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 27Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols